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Efficacy Data in HepG2 Cells

The key quantitative data for JNK Inhibitor VIII (also known as TCS JNK 6o) in HepG2 cells is

summarized in the table below.

Assay Type Measurement Type Value Citation

Function Assay EC50 (half-maximal effective concentration) 0.92 μM [1]

Function Assay Ki (inhibition constant) 4 nM [1]

This data indicates that JNK Inhibitor VIII is a highly potent and effective inhibitor of JNK signaling in a

hepatocellular carcinoma (HepG2) model [1].

Experimental Protocol

The experimental details from the cited source are as follows:

Cell Line: HepG2 (human hepatocellular carcinoma cells).
Assay Type: Function assay measuring inhibition of c-Jun phosphorylation.

Key Measured Variable: Phosphorylation status of c-Jun, a direct substrate of JNK kinases.
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Methodology: The specific study used JNK Inhibitor VIII to treat HepG2 cells. The potency of JNK

inhibition was determined by measuring the reduction in phosphorylated c-Jun, yielding the EC50
value of 0.92 μM. The Ki of 4 nM was determined for the JNK2 isoform in cell-free assays,

highlighting its high binding affinity [1].

JNK Signaling Pathway and Inhibitor Mechanism

The following diagram illustrates the core JNK signaling pathway and the mechanism by which JNK

Inhibitor VIII acts.
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JNK Inhibitor VIII is an ATP-competitive, reversible inhibitor that targets all three JNK isoforms (JNK1,

JNK2, JNK3) with high selectivity [2] [1]. It potently blocks the phosphorylation and activation of the

downstream substrate c-Jun, a key step in this signaling cascade [1].

Research Context and Comparison

High Selectivity: The inhibitor shows excellent selectivity for JNK over many other kinases, making it
a valuable tool for probing JNK-specific functions [1].

Research Applications: JNK inhibitors are investigated in cancer research, inflammatory diseases,
and acute lung injury models, as JNK signaling is involved in cell proliferation, survival, and

inflammation [3] [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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